Cas no 879866-97-4 (benzyl N-(2-oxo-1,2-diphenylethyl)carbamate)

• Product Name: benzyl N-(2-oxo-1,2-diphenylethyl)carbamate
• CAS No: 879866-97-4
• MF: C₂₂H₁₉NO₃
• MW: 345.391165971756
• CID: 3404864
• PubChem ID: 11702949
• Update Time: 2025-10-28

benzyl N-(2-oxo-1,2-diphenylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, (2-OXO-1,2-DIPHENYLETHYL)-, PHENYLMETHYL ESTER
• Carbamic acid, (2-oxo-1,2-diphenylethyl)-, phenylmethyl ester (9CI)
• benzyl N-(2-oxo-1,2-diphenylethyl)carbamate
• 879866-97-4
• SCHEMBL4260413
• EN300-28297847

• Inchi： 1S/C22H19NO3/c24-21(19-14-8-3-9-15-19)20(18-12-6-2-7-13-18)23-22(25)26-16-17-10-4-1-5-11-17/h1-15,20H,16H2,(H,23,25)
• InChI Key： NHWIAPVVMPAHIR-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC(C1=CC=CC=C1)C(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 345.13649347Da
• Monoisotopic Mass: 345.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on benzyl N-(2-oxo-1,2-diphenylethyl)carbamate

Introduction to Benzyl N-(2-oxo-1,2-diphenylethyl)carbamate (CAS No. 879866-97-4)

Benzyl N-(2-oxo-1,2-diphenylethyl)carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 879866-97-4, represents a fascinating intersection of structural complexity and potential biological activity. Its molecular structure, characterized by a benzyl group and a carbamate moiety attached to a 2-oxo-1,2-diphenylethyl backbone, suggests a high degree of versatility in both chemical reactivity and pharmacological application.

The synthesis and characterization of Benzyl N-(2-oxo-1,2-diphenylethyl)carbamate have been subjects of intense research due to its potential role as an intermediate in the development of novel therapeutic agents. The presence of multiple aromatic rings and a carbamate functional group makes this compound a promising candidate for further exploration in medicinal chemistry. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for its integration into larger drug discovery programs.

In the realm of pharmaceutical research, the structural features of Benzyl N-(2-oxo-1,2-diphenylethyl)carbamate have been leveraged to develop compounds with enhanced binding affinity and selectivity. The diphenylethyl moiety, in particular, is known for its ability to modulate biological pathways through interactions with specific target proteins. This has led to investigations into its potential applications in treating various diseases, including neurological disorders and inflammatory conditions. The benzyl carbamate group further contributes to the compound's pharmacological profile by influencing its solubility and metabolic stability.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex molecules with therapeutic potential. For instance, derivatives of Benzyl N-(2-oxo-1,2-diphenylethyl)carbamate have been explored as inhibitors of enzymes involved in cancer progression. The structural framework provided by this compound allows for modifications that can fine-tune its biological activity, making it a valuable scaffold for drug design. Researchers have also examined its interactions with cellular receptors and ion channels, providing insights into its mechanism of action.

The chemical properties of Benzyl N-(2-oxo-1,2-diphenylethyl)carbamate make it an interesting subject for studying molecular recognition processes. Its ability to form hydrogen bonds and engage in π-stacking interactions with other biomolecules suggests potential applications in drug delivery systems. Additionally, the compound's stability under various conditions enhances its utility as a building block in synthetic chemistry. These attributes have positioned it as a cornerstone in the development of novel pharmaceuticals.

The exploration of Benzyl N-(2-oxo-1,2-diphenylethyl)carbamate extends beyond academic research; it has practical implications in industrial applications as well. Pharmaceutical companies are increasingly interested in optimizing synthetic routes to produce this compound efficiently on an industrial scale. This interest is driven by the growing demand for high-quality intermediates that meet stringent regulatory standards. The development of green chemistry approaches has also contributed to more sustainable production methods, reducing environmental impact while maintaining high yields.

The future prospects for Benzyl N-(2-oxo-1,2-diphenylethyl)carbamate are promising, with ongoing research aimed at uncovering new applications and refining its synthetic pathways. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory discoveries into clinical applications. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases.

In conclusion, Benzyl N-(2-oxo-1,2-diphenylethyl)carbamate (CAS No. 879866-97-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. With continued research and innovation, this compound is poised to contribute significantly to the field of medicine, offering new hope for treating various diseases.